Cas no 1021130-48-2 (2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide
• CAS No: 1021130-48-2
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5911999
• PubChem ID: 42110419
• Update Time: 2025-10-29

2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide
• N-isopropyl-2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• F5084-0407
• 1021130-48-2
• 2-[2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-propan-2-ylacetamide
• AKOS024495810

• Inchi： 1S/C17H20N2O3S2/c1-11(2)18-16(21)8-13-9-23-17(19-13)24-10-15(20)12-4-6-14(22-3)7-5-12/h4-7,9,11H,8,10H2,1-3H3,(H,18,21)
• InChI Key： QZHHPGCYRVYWOT-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CC1=CSC(SCC(C2=CC=C(OC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 364.09153485g/mol
• Monoisotopic Mass: 364.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide

Recent Advances in the Study of 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide (CAS: 1021130-48-2)

The compound 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide (CAS: 1021130-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the thiazole ring and the acetamide moiety significantly improved the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's role in modulating enzyme activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1021130-48-2 exhibits inhibitory effects on specific kinases implicated in cancer progression. The researchers employed high-throughput screening and kinetic assays to confirm its selectivity and potency, paving the way for further development as a targeted therapy for certain malignancies.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of this compound. A paper in Analytical Chemistry (2023) detailed a novel LC-MS/MS method for quantifying 1021130-48-2 in biological matrices, which is critical for pharmacokinetic studies and clinical translation. The method demonstrated high sensitivity and reproducibility, addressing previous challenges in detecting low concentrations of the compound.

Despite these promising developments, challenges remain in optimizing the compound's solubility and metabolic stability. A 2024 review in Drug Discovery Today highlighted ongoing efforts to derivatize 1021130-48-2 to overcome these limitations while retaining its pharmacological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its progression into preclinical trials.

In conclusion, recent studies underscore the multifaceted potential of 2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-(propan-2-yl)acetamide (1021130-48-2) as a versatile scaffold for drug development. Continued research into its mechanism of action, structural optimization, and therapeutic applications will be essential to fully realize its clinical promise.